Cas no 457-53-4 (N-(4-ethoxyphenyl)-2,2,2-trifluoroacetamide)
457-53-4 structure
Product Name:N-(4-ethoxyphenyl)-2,2,2-trifluoroacetamide
CAS No:457-53-4
MF:C10H10F3NO2
MW:233.187113285065
CID:1517141
PubChem ID:9979
Update Time:2025-04-21
N-(4-ethoxyphenyl)-2,2,2-trifluoroacetamide Chemical and Physical Properties
Names and Identifiers
-
- N-(4-ethoxyphenyl)-2,2,2-trifluoroacetamide
- acetamide, N-(4-ethoxyphenyl)-2,2,2-trifluoro-
- AcetaMide, 2,2,2-trifluoro-N-(4-ethoxyphenyl)-
- 457-53-4
- AKOS000511628
- N-trifluoroacetyl-p-phenetidine
- p-ACETOPHENETIDIDE, 2,2,2-TRIFLUORO-
- SPQLXRCPBSSJCE-UHFFFAOYSA-N
- STK412309
- 4-13-00-01093 (Beilstein Handbook Reference)
- 2,2,2-Trifluoro-p-acetophenetidide
- DTXSID20963426
- BRN 2976383
-
- Inchi: 1S/C10H10F3NO2/c1-2-16-8-5-3-7(4-6-8)14-9(15)10(11,12)13/h3-6H,2H2,1H3,(H,14,15)
- InChI Key: SPQLXRCPBSSJCE-UHFFFAOYSA-N
- SMILES: FC(C(NC1C=CC(=CC=1)OCC)=O)(F)F
Computed Properties
- Exact Mass: 233.0664
- Monoisotopic Mass: 233.066363
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 235
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 38.3
Experimental Properties
- Density: 1.299
- Boiling Point: 304.3°C at 760 mmHg
- Flash Point: 137.8°C
- Refractive Index: 1.494
- PSA: 38.33
N-(4-ethoxyphenyl)-2,2,2-trifluoroacetamide Related Literature
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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